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Compound of Interest

Compound Name: GTP-gamma-S 4Li

Cat. No.: B15286757

This guide provides essential safety and logistical information for the proper handling and
disposal of Guanosine 5'-O-(3-thiotriphosphate), tetralithium salt (GTP-y-S 4Li). Adherence to
these procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Protocols

GTP-y-S 4Li is a non-hydrolyzable analog of GTP used to activate G-proteins.[1][2] While not
classified as acutely toxic, it is categorized as an irritant.[3][4] Standard laboratory precautions
should be observed at all times.

Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Safety glasses or goggles are mandatory.[3]

o Lab Coat: A standard lab coat should be worn to protect from skin contact.[3]
Handling:

» Avoid inhalation of dust or powder.[3] Handle in a well-ventilated area or under a fume hood.

[3]

e Prevent contact with skin and eyes.[3] In case of contact, rinse thoroughly with water.[3]
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e Wash hands thoroughly after handling.[3]

Storage:

» Store the lyophilized powder desiccated at -20°C for long-term stability.[5][6]
e Some suppliers state stability for 6 months at 4°C when stored desiccated.[1]

» Reconstituted solutions should be aliquoted and stored at or below -20°C and are generally
stable for up to 6 months.[1][2]

Step-by-Step Disposal Procedure

The primary guideline for the disposal of GTP-y-S 4Li is to follow all local, state, and federal
regulations for chemical waste.[3]

o Waste Identification: Classify waste containing GTP-y-S 4Li as chemical waste. This
includes:

o Expired or unused solid GTP-y-S 4L.i.
o Contaminated consumables (e.g., pipette tips, microfuge tubes).
o Agueous solutions containing GTP-y-S 4Li.

» Waste Segregation:

o Do not mix GTP-y-S 4Li waste with other waste streams unless permitted by your
institution's environmental health and safety (EHS) office.

o Collect solid waste in a clearly labeled, sealed container.
o Collect liquid waste in a separate, leak-proof, and clearly labeled container.
e Labeling:

o Label the waste container clearly with "GTP-gamma-S Tetralithium Salt Waste" and
include any other components of the solution.
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o Indicate the approximate concentration and volume.

o Storage of Waste:
o Store the waste container in a designated, secure area away from incompatible materials.
o Ensure the container is sealed to prevent leaks or spills.

e Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for hazardous chemical waste.
o Do not dispose of GTP-y-S 4Li down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes the key quantitative properties of GTP-y-S 4Li.

Property Value

Molecular Formula C10H12LisN5013P3S[5]

Molecular Weight ~563.0 g/mol [4][5]

CAS Number 94825-44-2[1][5]

Appearance White to off-white solid/powder[1][4]

Purity >75% to >90% (Varies by supplier)[1][5][6]

Solubility Soluble in water (e.g., up to 75 mg/mL or 100
mM)[5][6]

Storage Temperature -20°C (long-term)[2][4][5][6]

Amax 253 nm([6]

Experimental Protocols

A common application of GTP-y-S is in G-protein activation assays, often utilizing a
radiolabeled form, [3>*S]GTP-y-S, to measure agonism at G protein-coupled receptors (GPCRS).
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[61[7]
General [3*S]GTP-y-S Binding Assay Protocol:
 Membrane Preparation: Prepare cell membranes expressing the GPCR of interest.

o Assay Buffer: Prepare an assay buffer typically containing Tris-HCI, MgClz, NaCl, and GDP.
The GDP helps to minimize basal binding.[7]

o Reaction Mixture: In a microplate, combine the cell membranes, the agonist being tested,
and [*>*S]GTP-y-S in the assay buffer.

 Incubation: Incubate the mixture at a controlled temperature (e.g., 30°C) for a specific time to
allow for binding.

o Termination and Separation: Stop the reaction by rapid filtration through a filter mat, which
traps the membranes with bound [3>*S]GTP-y-S. Unbound [3°S]GTP-y-S is washed away.[8]

o Detection: Measure the radioactivity retained on the filters using a scintillation counter.

o Data Analysis: The amount of radioactivity is proportional to the level of G-protein activation
by the agonist.

Visual Workflow for Handling and Disposal
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Caption: Workflow for Safe Handling and Disposal of GTP-y-S 4Li.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of GTP-gamma-S
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15286757?utm_src=pdf-custom-synthesis
https://www.cytoskeleton.com/pdf-storage/datasheets/bs01.pdf
https://www.scientificlabs.co.uk/product/nucleotides-nucleosides/10220647001
https://www.chemicalbook.com/msds/gtp-gamma-s-tetralithium-salt.htm
https://www.lookchem.com/casno94825-44-2.html
https://www.abcam.com/en-us/products/biochemicals/gtp-gamma-s-g-protein-activating-gtp-analog-ab146662
https://www.caymanchem.com/product/35098/guanosine-5-prime-gamma-thio-triphosphate-lithium-salt
https://pmc.ncbi.nlm.nih.gov/articles/PMC3000650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3000650/
https://www.revvity.com/ask/35s-gtp-binding-assays
https://www.benchchem.com/product/b15286757#gtp-gamma-s-4li-proper-disposal-procedures
https://www.benchchem.com/product/b15286757#gtp-gamma-s-4li-proper-disposal-procedures
https://www.benchchem.com/product/b15286757#gtp-gamma-s-4li-proper-disposal-procedures
https://www.benchchem.com/product/b15286757#gtp-gamma-s-4li-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15286757?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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